Cas no 161169-72-8 (2(3H)-Furanone, dihydro-5-[9-hydroxy-9-[octahydro-5'-(1-hydroxyundecyl)[2,2'-bifuran]-5-yl]nonyl]-3-(2-oxopropyl)- (9CI))

• Product name: 2(3H)-Furanone, dihydro-5-[9-hydroxy-9-[octahydro-5'-(1-hydroxyundecyl)[2,2'-bifuran]-5-yl]nonyl]-3-(2-oxopropyl)- (9CI)
• CAS No: 161169-72-8
• MF: C₃₅H₆₂O₇
• MW: 594.862592220306
• CID: 220330

2(3H)-Furanone, dihydro-5-[9-hydroxy-9-[octahydro-5'-(1-hydroxyundecyl)[2,2'-bifuran]-5-yl]nonyl]-3-(2-oxopropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-5-[9-hydroxy-9-[octahydro-5'-(1-hydroxyundecyl)[2,2'-bifuran]-5-yl]nonyl]-3-(2-oxopropyl)-(9CI)
• Isomolvizarin1
• Isomolvizarin 1
• CID 102145456
• 2(3H)-Furanone, dihydro-5-[9-hydroxy-9-[octahydro-5'-(1-hydroxyundecyl)[2,2'-bifuran]-5-yl]nonyl]-3-(2-oxopropyl)- (9CI)

• Inchi： 1S/C35H62O7/c1-3-4-5-6-7-8-12-15-18-29(37)31-20-22-33(41-31)34-23-21-32(42-34)30(38)19-16-13-10-9-11-14-17-28-25-27(24-26(2)36)35(39)40-28/h27-34,37-38H,3-25H2,1-2H3
• InChI Key： XNEFYQGSRCIPKN-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCC2CC(CC(C)=O)C(=O)O2)O)CCC1C1CCC(C(CCCCCCCCCC)O)O1

Computed Properties

• Exact Mass: 594.45
• Monoisotopic Mass: 594.45
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 23
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 8.408

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 720.9±30.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins